molecular formula C31H28BrN3O8 B10900062 3-{(4Z)-4-[3-bromo-5-ethoxy-4-(2-{[4-(ethoxycarbonyl)phenyl]amino}-2-oxoethoxy)benzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoic acid

3-{(4Z)-4-[3-bromo-5-ethoxy-4-(2-{[4-(ethoxycarbonyl)phenyl]amino}-2-oxoethoxy)benzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoic acid

Cat. No.: B10900062
M. Wt: 650.5 g/mol
InChI Key: WUWLKNATIJYKRK-CFRMEGHHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{(4Z)-4-[3-bromo-5-ethoxy-4-(2-{[4-(ethoxycarbonyl)phenyl]amino}-2-oxoethoxy)benzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoic acid is a useful research compound. Its molecular formula is C31H28BrN3O8 and its molecular weight is 650.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C31H28BrN3O8

Molecular Weight

650.5 g/mol

IUPAC Name

3-[(4Z)-4-[[3-bromo-5-ethoxy-4-[2-(4-ethoxycarbonylanilino)-2-oxoethoxy]phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid

InChI

InChI=1S/C31H28BrN3O8/c1-4-41-26-15-19(13-24-18(3)34-35(29(24)37)23-8-6-7-21(16-23)30(38)39)14-25(32)28(26)43-17-27(36)33-22-11-9-20(10-12-22)31(40)42-5-2/h6-16H,4-5,17H2,1-3H3,(H,33,36)(H,38,39)/b24-13-

InChI Key

WUWLKNATIJYKRK-CFRMEGHHSA-N

Isomeric SMILES

CCOC1=C(C(=CC(=C1)/C=C\2/C(=NN(C2=O)C3=CC=CC(=C3)C(=O)O)C)Br)OCC(=O)NC4=CC=C(C=C4)C(=O)OCC

Canonical SMILES

CCOC1=C(C(=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC(=C3)C(=O)O)C)Br)OCC(=O)NC4=CC=C(C=C4)C(=O)OCC

Origin of Product

United States

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